(2-Ethyl-pyrazolo[1,5-a]pyridin-3-yl)-methanol

• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: (2-ethylpyrazolo[1,5-a]pyridin-3-yl)methanol
• InChI: InChI=1S/C10H12N2O/c1-2-9-8(7-13)10-5-3-4-6-12(10)11-9/h3-6,13H,2,7H2,1H3
• InChI Key: SRRMEEQUFUISRU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C=CC=CC2=C1CO

Description

(2-Ethyl-pyrazolo[1,5-a]pyridin-3-yl)-methanol is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-ethyl-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester (15 g, 68.7 mmol) in tetrahydrofuran (300 mL) was cooled in an ice bath and lithium aluminum hydride (2.6 g, 68.7 mmol) was added. The reaction mixture was stirred at room temperature for 16 h. Water was added until bubbling stopped. Silica gel was added and the solvent was evaporated in vacuo. The resulting residue was purified via silica chromatography (20-100% ethyl acetate/heptane) to yield the title compound as a yellow/brown oil (9.67 g, 80% yield).